![molecular formula C23H35F5O5Si B598401 10-(Pentafluorophenoxycarbonyl)decyltriethoxysilane CAS No. 1197981-08-0](/img/structure/B598401.png)
10-(Pentafluorophenoxycarbonyl)decyltriethoxysilane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
10-(Pentafluorophenoxycarbonyl)decyltriethoxysilane is a chemical compound with the molecular formula C23H35F5O5Si . It is a clear colorless liquid .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES notation:CCOSiOC1=C(F)C(F)=C(F)C(F)=C1F)(OCC)OCC
. This indicates that the molecule consists of a pentafluorophenoxycarbonyl group attached to a decyltriethoxysilane group. Physical And Chemical Properties Analysis
This compound has a clear colorless appearance . Its refractive index is between 1.4335-1.4395 at 20°C . The compound is sensitive to moisture .Scientific Research Applications
Frustrated Lewis Pair Chemistry
- 10-(Pentafluorophenoxycarbonyl)decyltriethoxysilane has been studied in the context of frustrated Lewis pair (FLP) chemistry, particularly in reactions involving phosphorus and boron compounds. These studies contribute to the understanding of adduct formation, carbonyl addition reactions, and the creation of heterocyclic products (Stute et al., 2013).
Organometallic Chemistry
- In organometallic chemistry, this compound has been investigated for its role in reactions involving zirconocene and phosphine systems. These studies highlight its utility in Lewis pair chemistry and its reactivity with various organic carbonyls and heterocumulenes (Jian et al., 2017).
Polymer Science
- The compound has applications in the synthesis of fluoropolysiloxanes, a type of polymer with high fluorine content. These materials are characterized by their permeability and surface activity, which are significant in material science applications (Zhao & Mark, 1992).
Functionalized Dyes and Novel Structures
- It also plays a role in the construction of π-electron systems and functionalized dyes, particularly in the development of compounds exhibiting dynamic redox behavior (Suzuki et al., 2015).
Peptide Synthesis
- The compound is useful in solid-phase peptide synthesis, facilitating the preparation of peptide sequences under specific reaction conditions (Atherton et al., 1988).
Flame Retardancy in Epoxy Resin Composites
- It's also utilized in the development of flame-retardant epoxy resins, enhancing thermal stability and elucidating thermal oxidative degradation mechanisms (Wang et al., 2010).
Fluorous Compounds and Aromatic Chemistry
- Research has focused on its use in synthesizing fluorous compounds like sym-pentafluorocorannulene, which exhibit unique chemical behaviors due to high fluorination levels (Tian et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
(2,3,4,5,6-pentafluorophenyl) 11-triethoxysilylundecanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H35F5O5Si/c1-4-30-34(31-5-2,32-6-3)16-14-12-10-8-7-9-11-13-15-17(29)33-23-21(27)19(25)18(24)20(26)22(23)28/h4-16H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQFFEEIHQJVCHR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](CCCCCCCCCCC(=O)OC1=C(C(=C(C(=C1F)F)F)F)F)(OCC)OCC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H35F5O5Si |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
514.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.